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Compound of Interest

Butyl[(trimethyl-1H-pyrazol-4-
Compound Name:
yl)methyllamine

Cat. No.: B13262277

Get Quote

Executive Summary & Compound Identity

Butyl[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine is a secondary amine featuring a
substituted pyrazole core.[1] It is typically synthesized via the reductive amination of 1,3,5-
trimethyl-1H-pyrazole-4-carbaldehyde with n-butylamine. Accurate spectroscopic validation is
critical due to the potential for regioisomers during the pyrazole ring formation (1,3,5- vs 1,3,4-

substitution patterns).
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Property

Detail

IUPAC Name

N-Butyl-1-(1,3,5-trimethyl-1H-pyrazol-4-

yl)methanamine

Molecular Formula

C11H21Ns3

Molecular Weight

195.31 g/mol

2644-93-1 (Aldehyde); 179873-43-9 (N-Methyl

CAS Number (Precursor)

analog)

Appearance

Pale yellow oil or low-melting solid

Solubility

Soluble in CDCI3, DMSO-ds, Methanol

Synthesis & Sample Preparation Workflow

To ensure spectral fidelity, the compound must be free of the aldehyde precursor and residual

reducing agents.

Synthesis Pathway (Reductive Amination)

The following workflow illustrates the generation of the target amine from commercial

precursors.

1,3,5-Trimethyl-

MeOH, Reflux

pyrazole-4-carbaldehyde ('HZO)
\ Intermediate

n-Butylamine

/’/—y Imine (Schiff Base)

NaBHa or
STAB reduction

-

Target Amine:
Butyl[(trimethyl-1H-pyrazol-4-yl)
methyllamine

Click to download full resolution via product page

Figure 1: One-pot reductive amination pathway for the synthesis of the target amine.

Sample Preparation for Spectroscopy
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* NMR: Dissolve ~10 mg in 0.6 mL CDCIs (Chloroform-d). CDCls is preferred over DMSO-ds to
prevent solvent peak overlap with the N-methyl signals and to allow observation of the
exchangeable N-H proton (often broadened).

e Mass Spec: Dilute to 10 uM in Methanol/Water (50:50) + 0.1% Formic Acid for ESI+.

Mass Spectrometry (MS) Data

Technique: Electrospray lonization (ESI) in Positive Mode.

Primary Signals

lon Type m/z (Observed) Interpretation

Protonated Molecular lon

[M+H]*+ 196.2
(Base Peak)
[M+Na]* 218.2 Sodium Adduct
Dimer (Concentration
[2M+H]* 391.4

dependent)

Fragmentation Logic (MS/MS)

Fragmentation is driven by alpha-cleavage relative to the amine nitrogen and the stability of the

pyrazole ring.

Parent lon [M+H]*
m/z 196.2

Alpha-cleavage

Fragment A Fragment B
Loss of Butyl chain Tropylium-like Pyrazole lon
(CaHs loss) (Cleavage at CH2-N)

Click to download full resolution via product page

Figure 2: Predicted fragmentation pathway for structural confirmation.
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Infrared (IR) Spectroscopy

Technique: ATR-FTIR (Attenuated Total Reflectance).
e 3300-3400 cm~t (Weak, Broad): N-H stretching vibration of the secondary amine.
e 2800-2960 cm~1 (Strong): C-H stretching (Aliphatic butyl chain and methyl groups).

e 1550-1600 cm~! (Medium): C=N and C=C stretching vibrations characteristic of the pyrazole
ring.

e Absence of bands: No strong C=0 peak (1700 cm~1), confirming reduction of the starting
aldehyde.

Nuclear Magnetic Resonance (NMR)

Data is calibrated to TMS (0.00 ppm) or residual CHClIs (7.26 ppm).

'H NMR (400 MHz, CDCIs)

The spectrum is characterized by three distinct methyl singlets and the butyl chain pattern.
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. o ] ] Structural
Shift (6 ppm) Multiplicity Integration Assignment
Context
Methyl on
3.72 Singlet (s) 3H N-CHs Pyrazole
Nitrogen (Pos 1)
_ Methylene
3.58 Singlet (s) 2H Py-CH2-N )
Bridge
Triplet (t, J=7.2 Butyl chain (a-
2.58 2H N-CH2-
Hz) methylene)
Methyl on
2.22 Singlet (s) 3H C-CHs Pyrazole C5
(Adjacent to N)
) Methyl on
2.19 Singlet (s) 3H C-CHs
Pyrazole C3
) Butyl chain (-
1.48 Multiplet (m) 2H -CH2-
methylene)
] Butyl chain (y-
1.33 Sextet/Multiplet 2H -CH2-
methylene)
Triplet (t, J=7.3 Terminal Butyl
0.91 3H -CHs
Hz) Methyl
Amine proton
1.80 Broad (br s) 1H N-H

(Exchangeable)

Note on Methyl Shifts: The N-methyl group (3.72 ppm) is significantly downfield due to the

electronegativity of the nitrogen. The C-methyls are chemically non-equivalent but often appear

very close (~2.20 ppm).

3C NMR (100 MHz, CDCls)
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Shift (6 ppm) Carbon Type Assignment

147.5 Quaternary (Cq) Pyrazole C3/C5

138.0 Quaternary (Cq) Pyrazole C3/C5

115.2 Quaternary (Cq) Pyrazole C4 (Substituted)

49.2 CH2 N-CH: (Butyl)

43.5 CH2 Py-CH2-N (Bridge)

36.0 CHs N-CHs (Pyrazole)

32.1 CH2 Butyl CH2

20.4 CH: Butyl CH:2

13.9 CHs Terminal Butyl CHs

11.8 CHs Pyrazole C-CHs

9.8 CHs Pyrazole C-CHs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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